Cas no 17054-13-6 (1-(Chlorodifluoromethyl)-2-fluorobenzene)

• Product Name: 1-(Chlorodifluoromethyl)-2-fluorobenzene
• CAS No: 17054-13-6
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• MDL: MFCD14892602
• CID: 1352410
• Update Time: 2025-10-29

1-(Chlorodifluoromethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[Chloro(difluoro)methyl]-2-fluorobenzene
• 1-(CHLORODIFLUOROMETHYL)-2-FLUOROBENZENE
• 1-(Chlorocifluoromethyl)-2-fluorobenzene
• 1-(Chlorodifluoromethyl)-2-fluorobenzene

• MDL： MFCD14892602
• Inchi： 1S/C7H4ClF3/c8-7(10,11)5-3-1-2-4-6(5)9/h1-4H
• InChI Key： MAPGNFOESSJGBG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1F)(F)F

Computed Properties

• Exact Mass: 179.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 160.0±35.0 ºC (760 Torr),
• Flash Point: 55.4±17.9 ºC,
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.11380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(Chlorodifluoromethyl)-2-fluorobenzene

Introduction to 1-(Chlorodifluoromethyl)-2-fluorobenzene (CAS No. 17054-13-6)

1-(Chlorodifluoromethyl)-2-fluorobenzene, identified by its CAS number 17054-13-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both chlorine and fluorine substituents on a benzene ring, which endows it with unique electronic and steric properties. The chlorodifluoromethyl group, in particular, makes it a versatile intermediate in organic synthesis, facilitating the construction of more complex molecular architectures.

The structural features of 1-(Chlorodifluoromethyl)-2-fluorobenzene position it as a valuable building block for the development of novel agrochemicals, pharmaceuticals, and specialty chemicals. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of molecules, while the chlorine substituent provides a reactive site for further functionalization. These attributes have made this compound a subject of extensive research in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their improved pharmacokinetic properties. For instance, fluorine atoms can influence the binding affinity of drug molecules to their targets, leading to enhanced efficacy and reduced side effects. 1-(Chlorodifluoromethyl)-2-fluorobenzene has been explored as a precursor in the synthesis of various bioactive compounds, including kinase inhibitors and antiviral agents. Its ability to serve as a bridge between different functional groups has enabled chemists to design molecules with tailored properties for specific therapeutic applications.

The role of 1-(Chlorodifluoromethyl)-2-fluorobenzene in materials science is equally noteworthy. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for high-performance materials. Researchers have investigated its potential use in the development of advanced polymers, liquid crystals, and organic electronic devices. The incorporation of fluorine atoms into these materials can lead to improved mechanical strength and electrical conductivity.

The synthesis of 1-(Chlorodifluoromethyl)-2-fluorobenzene typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized benzene derivatives followed by selective substitution with chlorodifluoromethyl groups. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods.

The safety profile of 1-(Chlorodifluoromethyl)-2-fluorobenzene is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in laboratory settings.

In conclusion, 1-(Chlorodifluoromethyl)-2-fluorobenzene(CAS No. 17054-13-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative solutions for various industrial challenges. As research continues to uncover new possibilities for this compound, its importance in advancing scientific and technological progress is likely to grow.